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Compound of Interest

Compound Name: Jak-IN-26
Cat. No.: B12385350
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal procedures for Jak-IN-
26, a Janus kinase (JAK) inhibitor. Due to the absence of a specific Safety Data Sheet (SDS)
for Jak-IN-26, it is imperative to handle this compound with the caution afforded to all novel
research chemicals, assuming it may be hazardous.

Compound Identification and Properties

A summary of the known information for Jak-IN-26 is presented below. The lack of a specific
CAS number necessitates treating this compound as potentially hazardous.
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Property Data
Compound Name Jak-IN-26
Molecular Formula C22H24N6O

JAK inhibitor, inhibits IFN-a2B-induced

Reported Activity ]
phosphorylation of STAT3.

CAS Number Not available

Specific Hazard Data Not available

Given the limited specific data, a conservative approach to disposal is required. The following
procedures are based on best practices for the disposal of research-grade, potentially
hazardous chemical waste.

Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling Jak-IN-26, ensure appropriate PPE
is worn. This includes, but is not limited to:

e Chemical-resistant gloves (nitrile or neoprene)
o Safety goggles or a face shield

e Alaboratory coat

2. Waste Segregation and Collection:

e Solid Waste:

o Collect any solid Jak-IN-26 waste, including empty vials, contaminated weighing paper,
and contaminated PPE (such as gloves), in a designated, clearly labeled hazardous waste
container.

o The container must be made of a compatible material (e.g., a high-density polyethylene
drum) and have a secure, sealable lid.
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o Label the container as "Hazardous Waste" and include the full chemical name ("Jak-IN-
26") and any known hazard information (e.g., "Potentially Toxic," "Harmful if Swallowed").

Liquid Waste:

[¢]

If Jak-IN-26 has been dissolved in a solvent, the entire solution is considered hazardous
waste.

o Collect the liquid waste in a designated, leak-proof, and sealed hazardous waste
container.

o The container must be labeled with "Hazardous Waste," the full chemical name ("Jak-IN-
26"), and the name of the solvent(s) used.

o Do not mix different solvent wastes unless you have confirmed their compatibility.
. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from general laboratory traffic.

Ensure the storage area is secondary containment to prevent the spread of material in case
of a leak.

Do not accumulate large quantities of waste. Arrange for disposal in a timely manner.
. Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Provide the EHS or contractor with all available information about the waste, including the
chemical name and any known properties.

Follow all institutional and local regulations for hazardous waste disposal.

. Decontamination:
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» Thoroughly decontaminate any surfaces or equipment that may have come into contact with
Jak-IN-26. Use a suitable solvent (such as ethanol or isopropanol) followed by soap and
water.

» Dispose of all cleaning materials (e.g., wipes, paper towels) as solid hazardous waste.

Logical Workflow for Jak-IN-26 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Jak-IN-26.
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Start: Handling Jak-IN-26
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» To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of Jak-IN-
26]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385350/docs#essential-procedures-for-the-proper-
disposal-of-jak-in-26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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